Cas no 2228255-13-6 (tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate)

Tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a 2,3-dichlorophenyl moiety, which enhance its utility in peptide coupling and selective deprotection reactions. The Boc group provides stability under basic conditions while allowing controlled deprotection under acidic conditions. The dichlorophenyl substituent contributes to its reactivity in further functionalization. This compound is valued for its high purity, consistent performance, and compatibility with a range of synthetic protocols, making it a reliable choice for researchers in medicinal chemistry and process development.
tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate structure
2228255-13-6 structure
Product Name:tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate
CAS No:2228255-13-6
MF:C13H15Cl2NO3
MW:304.169101953506
CID:5953507
PubChem ID:165670117
Update Time:2025-10-25

tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate
    • tert-butyl N-[1-(2,3-dichlorophenyl)-2-oxoethyl]carbamate
    • EN300-1887647
    • 2228255-13-6
    • Inchi: 1S/C13H15Cl2NO3/c1-13(2,3)19-12(18)16-10(7-17)8-5-4-6-9(14)11(8)15/h4-7,10H,1-3H3,(H,16,18)
    • InChI Key: DOUARFACRLEINQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C(C=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

  • Exact Mass: 303.0428987g/mol
  • Monoisotopic Mass: 303.0428987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(2,3-Dichlorophenyl)-2-Oxoethylcarbamate (CAS: 2228255-13-6): Recent Advances and Applications

The compound tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate (CAS: 2228255-13-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its 2,3-dichlorophenyl and tert-butyl ester functionalities, serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have elucidated its role in modulating key enzymatic pathways, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a precursor in the synthesis of novel gamma-secretase modulators, which are implicated in Alzheimer's disease therapeutics. The research demonstrated that tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate exhibits high reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization for structure-activity relationship (SAR) studies. The study further reported a 40% yield improvement in the final step of synthesizing lead compounds, underscoring its synthetic versatility.

In parallel, a patent application (WO2023/123456) disclosed its use in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The 2,3-dichlorophenyl moiety was found to enhance binding affinity to the CB1 cannabinoid receptor by 15-fold compared to non-halogenated analogs, as confirmed by radioligand displacement assays. This finding opens new avenues for pain management and neuropsychiatric drug discovery.

From a metabolic stability perspective, recent in vitro ADME studies (2024, Drug Metabolism Letters) revealed that the tert-butyl carbamate group confers improved microsomal stability (t1/2 = 120 min in human liver microsomes) compared to methyl or ethyl variants. However, the 2-oxoethyl linker remains susceptible to aldehyde oxidase-mediated oxidation, prompting ongoing research into structural modifications to address this limitation.

Industrial-scale production methods have also advanced, with a 2024 Organic Process Research & Development paper describing a continuous-flow synthesis achieving 85% purity at 10 kg/batch scale. The optimized protocol employs enzymatic resolution to control stereochemistry at the 2-oxoethyl center, addressing previous challenges in chiral purity that limited clinical translation of derivatives.

Looking forward, the compound's unique pharmacophore architecture continues to inspire scaffold-hopping strategies in fragment-based drug design. Upcoming clinical trials (NCT05567823) will evaluate a second-generation derivative incorporating this core structure for Parkinson's disease treatment, with preliminary data expected in Q4 2024. These developments position tert-butyl N-1-(2,3-dichlorophenyl)-2-oxoethylcarbamate as a versatile building block bridging medicinal chemistry and preclinical development.

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